Cas no 1251630-80-4 (4-fluoro-N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide)

• Product Name: 4-fluoro-N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide
• CAS No: 1251630-80-4
• MF: C₂₁H₂₀FN₅O₂
• MW: 393.414207458496
• CID: 5903360
• PubChem ID: 49665282
• Update Time: 2025-05-21

4-fluoro-N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[1-(1-phenyltriazole-4-carbonyl)piperidin-4-yl]benzamide
• 4-fluoro-N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide
• 1251630-80-4
• 4-fluoro-N-(1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
• F3406-7643
• AKOS024485359

• Inchi： 1S/C21H20FN5O2/c22-16-8-6-15(7-9-16)20(28)23-17-10-12-26(13-11-17)21(29)19-14-27(25-24-19)18-4-2-1-3-5-18/h1-9,14,17H,10-13H2,(H,23,28)
• InChI Key： HZKWKFFKPTWQAG-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C(C2=CN(C3=CC=CC=C3)N=N2)=O)CC1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 393.16010306g/mol
• Monoisotopic Mass: 393.16010306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.1Ų

Additional information on 4-fluoro-N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide

4-fluoro-N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide (CAS 1251630-80-4): A Comprehensive Overview

4-fluoro-N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide (CAS 1251630-80-4) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This molecule combines a fluorobenzamide moiety with a 1,2,3-triazole-containing piperidine derivative, making it a promising candidate for various therapeutic applications. Its unique structural features contribute to its potential as a bioactive molecule, particularly in the development of novel drug candidates.

The compound's molecular structure features a piperidine ring substituted at the 4-position with a benzamide group containing a fluorine atom at the para position. The nitrogen atom of the piperidine is further acylated with a 1-phenyl-1H-1,2,3-triazole-4-carbonyl group. This complex architecture provides multiple sites for molecular interactions, which is why researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator - two hot topics in current drug discovery programs.

Recent trends in pharmaceutical research show growing interest in fluorinated compounds like 4-fluoro-N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide. The incorporation of fluorine atoms often improves metabolic stability and membrane permeability, key factors in drug development. Additionally, the 1,2,3-triazole ring system has become increasingly popular due to its stability under physiological conditions and its ability to participate in hydrogen bonding - properties that make it an excellent bioisostere for various functional groups in medicinal chemistry.

From a synthetic chemistry perspective, CAS 1251630-80-4 represents an interesting challenge. The molecule can be constructed through sequential amide bond formation and click chemistry approaches. The triazole ring is typically formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), one of the most reliable reactions in modern synthetic chemistry. This synthetic accessibility makes the compound attractive for structure-activity relationship (SAR) studies, where multiple analogs can be prepared to optimize biological activity.

The physicochemical properties of 4-fluoro-N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide contribute to its potential as a drug candidate. The fluorine atom increases electronegativity and can influence the molecule's pKa, while the triazole and amide groups provide hydrogen bond donors and acceptors. These features are crucial for achieving optimal drug-like properties, a major focus in current pharmaceutical research aiming to overcome challenges in drug discovery pipelines.

In the context of current pharmaceutical trends, this compound aligns well with the search for targeted therapies and precision medicine approaches. The combination of fluorinated aromatic systems with nitrogen-rich heterocycles like triazoles and piperidines is particularly relevant for developing compounds that interact with specific biological targets while minimizing off-target effects. Researchers are actively investigating similar structures for potential applications in neurological disorders and inflammatory conditions.

Quality control and characterization of CAS 1251630-80-4 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) ensures purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry confirm structural integrity. These rigorous analytical procedures are essential for maintaining the compound's quality in research applications, especially when used as a reference standard or building block for more complex molecules.

The commercial availability of 4-fluoro-N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide from specialty chemical suppliers has facilitated its adoption in various research programs. As demand grows for structurally diverse screening compounds in drug discovery, molecules like this that combine multiple privileged pharmacophores are becoming increasingly valuable. The compound's stability under standard laboratory conditions also makes it practical for storage and handling in research settings.

Future research directions for CAS 1251630-80-4 and related analogs may explore their potential in fragment-based drug discovery or as part of targeted covalent inhibitor strategies. The presence of the fluorine atom offers opportunities for ¹⁸F labeling, which could be valuable in positron emission tomography (PET) tracer development - an area of significant interest in modern diagnostic imaging. These potential applications highlight the versatility of this chemical scaffold in both therapeutic and diagnostic contexts.

In conclusion, 4-fluoro-N-[1-(1-phenyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]benzamide represents an intriguing example of modern medicinal chemistry design. Its combination of fluorinated aromatic systems, triazole heterocycles, and piperidine scaffolds aligns with current trends in drug discovery, particularly in the development of targeted small molecule therapeutics. As research continues to explore the full potential of this compound and its analogs, it may contribute to advancements in treating various medical conditions while serving as a valuable tool for understanding structure-activity relationships in complex biological systems.